Cas no 58190-03-7 (1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-)

• Product Name: 1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-
• CAS No: 58190-03-7
• MF: C₅H₈N₄O₃
• MW: 172.142020225525
• CID: 342862
• PubChem ID: 71443744
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-
• 2,4-Dimethoxy-6-(hydroxyamino)-1,3,5-triazine
• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)hydroxylamine
• DTXSID10852557
• 58190-03-7
• N-Hydroxy-4,6-dimethoxy-1,3,5-triazin-2-amine
• 2-hydroxyamino-4,6-dimethoxy-sym-triazine

• Inchi： 1S/C5H8N4O3/c1-11-4-6-3(9-10)7-5(8-4)12-2/h10H,1-2H3,(H,6,7,8,9)
• InChI Key： WRBBZYORRSENMS-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(N=C(NO)N=1)OC

Computed Properties

• Exact Mass: 172.05974
• Monoisotopic Mass: 172.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.39